Cas no 1784281-20-4 (3,4-difluoro-2-methoxybenzene-1-sulfonyl chloride)

• Product Name: 3,4-difluoro-2-methoxybenzene-1-sulfonyl chloride
• CAS No: 1784281-20-4
• MF: C₇H₅ClF₂O₃S
• MW: 242.627607107162
• CID: 6076678
• PubChem ID: 84703408
• Update Time: 2025-10-23

3,4-difluoro-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-2-methoxybenzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 3,4-difluoro-2-methoxy-
• 1784281-20-4
• SCHEMBL15189949
• EN300-1989722

• Inchi： 1S/C7H5ClF2O3S/c1-13-7-5(14(8,11)12)3-2-4(9)6(7)10/h2-3H,1H3
• InChI Key： ZWPZDRJMLFJMPD-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(F)C(F)=C1OC

Computed Properties

• Exact Mass: 241.9615992g/mol
• Monoisotopic Mass: 241.9615992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• Boiling Point: 301.6±42.0 °C(Predicted)

Additional information on 3,4-difluoro-2-methoxybenzene-1-sulfonyl chloride

Comprehensive Overview of 3,4-Difluoro-2-methoxybenzene-1-sulfonyl chloride (CAS No. 1784281-20-4)

3,4-Difluoro-2-methoxybenzene-1-sulfonyl chloride (CAS No. 1784281-20-4) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of aryl sulfonyl chlorides, which are pivotal intermediates for constructing complex molecules. Its unique structural features, including the difluoro and methoxy substituents, enhance its reactivity and selectivity in cross-coupling reactions, making it a valuable tool for chemists.

The growing demand for fluorinated aromatic compounds in drug discovery has positioned 3,4-difluoro-2-methoxybenzene-1-sulfonyl chloride as a key building block. Fluorination is a trending topic in medicinal chemistry due to its ability to improve metabolic stability and bioavailability. Researchers frequently search for fluorinated sulfonyl chlorides and methoxybenzene derivatives to develop novel therapeutics, particularly in oncology and CNS disorders. This compound’s CAS No. 1784281-20-4 is often queried in databases like SciFinder and Reaxys for patent analysis and synthetic route optimization.

In the context of green chemistry, the synthesis and application of 3,4-difluoro-2-methoxybenzene-1-sulfonyl chloride align with efforts to minimize waste and improve atom economy. Recent publications highlight its role in catalytic transformations and click chemistry, addressing sustainability concerns. Users searching for eco-friendly sulfonation methods or high-efficiency coupling reagents will find this compound relevant to their work.

From a commercial perspective, CAS No. 1784281-20-4 is supplied by leading chemical manufacturers under stringent quality controls. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure its purity, which is critical for reproducibility in research. The compound’s stability under inert conditions and compatibility with common solvents like dichloromethane and THF further bolster its utility.

Emerging applications of 3,4-difluoro-2-methoxybenzene-1-sulfonyl chloride include its use in proteomics and bioconjugation. With the rise of antibody-drug conjugates (ADCs), this sulfonyl chloride serves as a linker precursor, enabling precise modifications of biomolecules. Searches for biocompatible sulfonylating agents or site-specific protein labeling often lead to this compound’s derivatives.

In summary, 3,4-difluoro-2-methoxybenzene-1-sulfonyl chloride (CAS No. 1784281-20-4) is a versatile and high-demand reagent bridging synthetic chemistry and life sciences. Its alignment with trends like fluorination, sustainability, and bioconjugation ensures continued relevance in both academic and industrial settings.